Cas no 37521-47-4 (8-methylbenzo[f]quinazoline-1,3-diamine)

• Product Name: 8-methylbenzo[f]quinazoline-1,3-diamine
• CAS No: 37521-47-4
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 922361
• PubChem ID: 283018
• Update Time: 2025-04-19

8-methylbenzo[f]quinazoline-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 8-methylbenzo[f]quinazoline-1,3-diamine
• 1,3-Diamino-8-methylbenzo(f)quinazoline
• 1,3-Diamino-8-methylbenzo[f]quinazoline
• 8-methyl-benzo[f]quinazoline-1,3-diamine
• AC1L5XQB
• AC1Q4YPW
• Benzo(f)quinazoline-1,3-diamine, 8-methyl-
• Benzo[f]quinazoline-1,3-diamine, 8-methyl-
• CTK4H8341
• NSC137192
• A823854
• UXOUKCFOWHPRDM-UHFFFAOYSA-N
• DTXSID90190964
• 8-Methylbenzo[f]quinazoline-1,3-diamine #
• NSC-137192
• 37521-47-4
• NSC 137192
• UNII-VS3CFG4ISB
• 8-METHYLBENZO(F)QUINAZOLINE-1,3-DIAMINE
• SCHEMBL25367735
• VS3CFG4ISB

• Inchi： 1S/C13H12N4/c1-7-2-4-9-8(6-7)3-5-10-11(9)12(14)17-13(15)16-10/h2-6H,1H3,(H4,14,15,16,17)
• InChI Key： UXOUKCFOWHPRDM-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(=C2C=1C=CC1C=C(C)C=CC2=1)N

Computed Properties

• Exact Mass: 224.10636
• Monoisotopic Mass: 224.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.82
• LogP: 3.41820